Cas no 19500-62-0 (7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 19500-62-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD09026781
• CID: 123615
• PubChem ID: 45790059
• Update Time: 2025-06-30

7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride
• 1,2,3,4-tetrahydro-7-methoxyQuinoline hydrochloride
• 7-Methoxy-1,2,3,4-tetrahydro-quinoline(1HClsalt)
• 7-METHOXY-1,2,3,4-TETRAHYDRO-QUINOLINEHYDROCHLORIDE
• Quinoline,1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1)
• 1,2,3,4-Tetrahydro-7-methoxy-chinolin-hydrochlorid
• 7-Methoxy-1,2,3,4-tetrahydro-chinolin,Hydrochlorid
• 7-Methoxy-1,2,3,4-tetrahydroquinoline
• 7-METHOXY-1,2,3,4-TETRAHYDRO-QUINOLINE HYDROCHLORIDE
• 7-METHOXY-1,2,3,4-TETRAHYDRO-QUINOLINEHCL
• TRA0026983
• AB0023161
• ST2419044
• W4162
• A18389
• 7-Methoxy-1,2,3,4-tetrahydro-quinoline, HCl
• 7-met

• MDL： MFCD09026781
• Inchi： 1S/C10H13NO.ClH/c1-12-9-5-4-8-3-2-6-11-10(8)7-9;/h4-5,7,11H,2-3,6H2,1H3;1H
• InChI Key： CGFHSMOLGAEIIE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)NCCC2

Computed Properties

• Exact Mass: 199.07600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 2.99330

7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride

7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride: A Key Compound in Pharmaceutical Research and Drug Development

7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 19500-62-0) is a nitrogen-containing heterocyclic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The molecular structure of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride features a quinoline ring system with a methoxy group at the 7-position and a hydrochloride salt functional group, which enhances its solubility and stability in aqueous environments.

Recent studies have highlighted the potential of 7-Methoxy-1,2,3,4-tetrahdroquinoline hydrochloride as a scaffold for the development of novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by modulating the NF-κB signaling pathway. This finding underscores the importance of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride in the design of drugs targeting inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

The chemical structure of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride is characterized by its quinoline ring system, which is a common motif in many bioactive molecules. The methoxy substitution at the 7-position plays a critical role in enhancing the compound's biological activity by introducing electron-donating effects that influence its interaction with target proteins. The hydrochloride salt form further stabilizes the molecule, making it suitable for pharmaceutical formulations.

Research published in Drug Discovery Today in 2024 has revealed that 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride may serve as a lead compound for the development of antidepressants. The compound's ability to modulate serotonin and dopamine pathways has been linked to its potential therapeutic effects in treating major depressive disorder. This discovery has sparked interest among researchers in exploring the compound's neuropharmacological properties further.

The synthesis of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride typically involves multi-step organic reactions, including the formation of the quinoline ring system and the introduction of the methoxy group. Advanced synthetic methods, such as catalytic hydrogenation and microwave-assisted reactions, have been employed to improve the efficiency and yield of the synthesis process. These techniques are crucial for the large-scale production of the compound for pharmaceutical applications.

Recent advancements in computational chemistry have enabled the prediction of the molecular interactions of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride with various biological targets. Molecular docking studies have shown that the compound can bind to specific receptors and enzymes, which may explain its diverse pharmacological activities. These findings provide valuable insights into the mechanism of action of the compound and its potential therapeutic applications.

The pharmacokinetic properties of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride are also an area of active research. Studies have indicated that the compound has good oral bioavailability and a favorable metabolic profile, which are essential characteristics for a drug candidate. These properties make 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride a promising candidate for further development as a therapeutic agent.

Moreover, the compound's potential in the treatment of neurological disorders has been explored in preclinical studies. A 2023 study published in Neuropharmacology found that 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride exhibits neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that the compound could be a valuable tool in the development of therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The safety profile of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride is another critical aspect of its evaluation. Preliminary toxicological studies have indicated that the compound is well-tolerated in animal models, with minimal adverse effects observed at therapeutic doses. These results are encouraging for its potential use in clinical settings.

As the field of medicinal chemistry continues to evolve, the role of 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride in drug discovery is becoming increasingly prominent. Its unique chemical structure and diverse biological activities make it a versatile scaffold for the development of novel therapeutics. Researchers are actively exploring ways to optimize its properties to enhance its therapeutic potential and reduce potential side effects.

In conclusion, 7-Methoxy-1,2,3,4-tetrahydroquinoline hydrochloride represents a significant advancement in the field of medicinal chemistry. Its potential applications in the treatment of various diseases, combined with its favorable pharmacological properties, make it a promising candidate for further research and development. As more studies are conducted, the compound's role in the development of new drugs is likely to expand, offering new possibilities for the treatment of complex medical conditions.